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Compound of Interest

Compound Name: 3,3-Dimethyl-2-hexanol

Cat. No.: B3368857

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the classification of 3,3-dimethyl-2-
hexanol as a secondary alcohol. It includes structural elucidation, classification rationale,
relevant physicochemical data, and an experimental protocol for empirical classification.

Introduction to Alcohol Classification

Alcohols are organic compounds characterized by the presence of one or more hydroxyl (—OH)
functional groups attached to a saturated carbon atom. The classification of alcohols into
primary (1°), secondary (2°), and tertiary (3°) categories is a fundamental concept in organic
chemistry that dictates their reactivity and potential applications. This classification is
determined by the number of carbon atoms directly bonded to the carbinol carbon (the carbon
atom bearing the —OH group).[1][2][3]

e Primary (1°) Alcohols: The carbinol carbon is bonded to one other carbon atom.[4][5]
o Secondary (2°) Alcohols: The carbinol carbon is bonded to two other carbon atoms.[4][5]
» Tertiary (3°) Alcohols: The carbinol carbon is bonded to three other carbon atoms.[4][5]

Structural Analysis of 3,3-Dimethyl-2-hexanol

The systematic IUPAC name, 3,3-dimethyl-2-hexanol, provides the necessary information to
deduce its molecular structure.
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e "-hexanol": Indicates a six-carbon parent chain with a hydroxyl group.

o "-2-0l": Specifies that the hydroxyl group is located on the second carbon of the chain.

o "3,3-dimethyl-": Denotes two methyl group substituents on the third carbon of the chain.
Based on this, the structure is as follows:

Caption: Structure of 3,3-Dimethyl-2-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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